Structural Differentiation: Molecular Weight & Lipophilicity
2-[(2-Methylcyclohexyl)amino]cyclohexan-1-ol (C13H25NO, MW 211.34) possesses a 2-methyl substituent on the N-cyclohexyl ring, absent in the closest unsubstituted analog 2-(cyclohexylamino)cyclohexan-1-ol (C12H23NO, MW 197.32) . This single methyl addition increases molecular weight by 14.02 g/mol (+7.1%) and is expected to enhance lipophilicity (calculated logP increase of approximately +0.5 units based on fragment contribution methods), which can significantly impact membrane permeability and CNS penetration in in vivo models [1].
| Evidence Dimension | Molecular Weight and Lipophilicity |
|---|---|
| Target Compound Data | MW 211.34 g/mol; predicted logP higher due to methyl group |
| Comparator Or Baseline | 2-(cyclohexylamino)cyclohexan-1-ol: MW 197.32 g/mol |
| Quantified Difference | MW difference: +14.02 g/mol (+7.1%) |
| Conditions | Calculated from molecular formula and standard fragment-based lipophilicity prediction models |
Why This Matters
This structural distinction is critical for researchers requiring a specific lipophilicity profile for SAR optimization or for studies where membrane permeability is a key parameter.
- [1] Parsons CG, Danysz W, Bartmann A, et al. Amino-alkyl-cyclohexanes are novel uncompetitive NMDA receptor antagonists with strong voltage-dependency and fast blocking kinetics: in vitro and in vivo characterization. Neuropharmacology. 1999;38(1):85-108. View Source
